Cas no 14617-97-1 (Butanoic acid, 3-nitrophenyl ester)

Butanoic acid, 3-nitrophenyl ester structure
14617-97-1 structure
Product Name:Butanoic acid, 3-nitrophenyl ester
CAS No:14617-97-1
MF:C10H11NO4
MW:209.198642969131
CID:1315821
PubChem ID:551246
Update Time:2025-04-20

Butanoic acid, 3-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-nitrophenyl ester
    • (3-nitrophenyl) butanoate
    • Butanoic acid m-nitrophenyl ester
    • Butanoic acid 3-nitrophenyl ester
    • 3-Nitrophenyl butyrate #
    • DTXSID50338800
    • 14617-97-1
    • m-Nitrophenyl butyrate
    • SCHEMBL4849025
    • RANXQNXWSFGIES-UHFFFAOYSA-N
    • Butyric acid, m-nitrophenyl ester
    • Inchi: 1S/C10H11NO4/c1-2-4-10(12)15-9-6-3-5-8(7-9)11(13)14/h3,5-7H,2,4H2,1H3
    • InChI Key: RANXQNXWSFGIES-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C(CCC)=O

Computed Properties

  • Exact Mass: 209.06883
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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